Cas no 352431-43-7 (Glyceryl Tri(pentadecanoate-d29))

• Product Name: Glyceryl Tri(pentadecanoate-d29)
• CAS No: 352431-43-7
• MF: C₄₈H₉₂O₆
• MW: 852.776563644409
• CID: 305058
• PubChem ID: 102601132
• Update Time: 2025-10-31

Glyceryl Tri(pentadecanoate-d29) Chemical and Physical Properties

Names and Identifiers

• Pentadecanoic-d₂₉ acid,1,2,3-propanetriyl ester (9CI)
• Glyceryl Tri(pentadecanoate-d29)
• pentadecanoic-d29 acid, 1,2,3-propanetriyl ester
• Propane-1,2,3-triyl tri(2H29)pentadecanoate
• 2,3-bis(2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,15-nonacosadeuteriopentadecanoyloxy)propyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,15-nonacosadeuteriopentadecanoate
• pentadecanoate-d29
• CS-0438528
• 352431-43-7
• HY-146726S

• Inchi： 1S/C48H92O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-46(49)52-43-45(54-48(51)42-39-36-33-30-27-24-21-18-15-12-9-6-3)44-53-47(50)41-38-35-32-29-26-23-20-17-14-11-8-5-2/h45H,4-44H2,1-3H3/i1D3,2D3,3D3,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,20D2,21D2,22D2,23D2,24D2,25D2,26D2,27D2,28D2,29D2,30D2,31D2,32D2,33D2,34D2,35D2,36D2,37D2,38D2,39D2,40D2,41D2,42D2
• InChI Key： CLJLWABDLPQTHL-LSVDMRBYSA-N
• SMILES： O(C(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O)C(COC(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O)COC(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 852.23546755g/mol
• Monoisotopic Mass: 852.23546755g/mol
• Isotope Atom Count: 87
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 54
• Rotatable Bond Count: 47
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 20.3
• Topological Polar Surface Area: 78.9Ų

Additional information on Glyceryl Tri(pentadecanoate-d29)

Comprehensive Analysis of Glyceryl Tri(pentadecanoate-d29) (CAS No. 352431-43-7): Applications and Innovations

Glyceryl Tri(pentadecanoate-d29), identified by its CAS No. 352431-43-7, is a deuterated triglyceride compound gaining significant attention in pharmaceutical and biochemical research. This specialized lipid, featuring 29 deuterium atoms in its pentadecanoate chains, serves as a stable isotope-labeled analog of natural triglycerides. Its unique molecular structure enables precise tracking in metabolic studies, making it invaluable for lipid metabolism research, drug delivery systems, and nutritional science applications.

The growing demand for isotope-labeled compounds like Glyceryl Tri(pentadecanoate-d29) reflects current scientific priorities in understanding metabolic pathways. Researchers increasingly utilize such compounds to investigate obesity-related disorders, cardiovascular diseases, and diabetes mellitus - topics consistently ranking high in biomedical search queries. The deuterium incorporation provides enhanced mass spectrometry detection sensitivity, addressing the need for high-resolution metabolic profiling in precision medicine initiatives.

From a technical perspective, 352431-43-7 demonstrates remarkable stability under physiological conditions, a property highly sought after in tracer studies and kinetic analyses. Recent publications highlight its utility in stable isotope dilution assays, where it functions as an internal standard for accurate quantification of endogenous triglycerides. This application aligns with trending searches for accurate lipid quantification methods and biomarker discovery techniques in clinical research settings.

The compound's physicochemical properties warrant special consideration. With three pentadecanoate-d29 chains esterified to a glycerol backbone, it exhibits modified phase behavior compared to non-deuterated analogs. This characteristic proves particularly useful in membrane dynamics studies and liposome formulation research, areas experiencing growing interest due to advancements in nanomedicine and targeted drug delivery technologies.

Industrial applications of Glyceryl Tri(pentadecanoate-d29) extend to cosmetic science, where its isotopic signature enables precise evaluation of skin penetration enhancers and transdermal delivery systems. This addresses frequent queries regarding cosmeceutical formulation analysis and dermal absorption mechanisms. The compound's stability also makes it suitable for long-term stability studies in product development pipelines.

Emerging research directions incorporate 352431-43-7 into multi-omics approaches, combining lipidomics with proteomics and metabolomics datasets. This integration responds to the scientific community's focus on systems biology and network pharmacology, frequently searched concepts in contemporary biomedical literature. The deuterium labeling pattern allows unambiguous identification in complex biological matrices, overcoming challenges in lipid identification and quantification accuracy.

Synthetic accessibility represents another advantage of Glyceryl Tri(pentadecanoate-d29). Advanced deuterium incorporation techniques enable cost-effective production at various purity grades, meeting diverse research requirements. This availability supports its growing adoption in academic laboratories and pharmaceutical R&D departments, particularly for projects involving lipid turnover measurements and enzyme kinetic studies.

Quality control aspects of CAS No. 352431-43-7 involve rigorous spectroscopic characterization, including NMR and mass spectrometry verification of deuterium distribution. These protocols ensure batch-to-batch consistency, critical for reproducible research - a major concern voiced in recent scientific discourse and frequently searched topic among methodology-focused researchers.

Future perspectives for Glyceryl Tri(pentadecanoate-d29) include potential applications in personalized nutrition studies and microbiome research, two rapidly expanding fields generating substantial online search traffic. Its utility as a tracer in gut lipid metabolism investigations positions it as a valuable tool for understanding diet-microbe-host interactions, addressing current interests in precision nutrition and functional food development.

From a regulatory standpoint, 352431-43-7 complies with international standards for research chemicals, with proper handling guidelines ensuring safe laboratory use. Its non-hazardous nature facilitates global distribution to research institutions, supporting collaborative studies on lipid-related disorders and nutritional interventions - topics consistently appearing in healthcare-related search trends.

The commercial availability of Glyceryl Tri(pentadecanoate-d29) through specialized chemical suppliers meets the needs of researchers investigating lipid signaling pathways and cellular energy metabolism. Custom synthesis options allow modification of deuterium distribution patterns, catering to specific experimental designs in mechanistic studies and diagnostic method development.

In analytical applications, this compound serves as a crucial reference material for LC-MS/MS methods in clinical chemistry laboratories. Its implementation addresses common challenges in lipidomic standardization, a frequently searched topic among analytical scientists working on biomarker validation and clinical assay development projects.

Technological advancements in high-throughput screening platforms have further increased demand for well-characterized compounds like 352431-43-7. Its use in automated lipid analysis systems contributes to the growing field of digital pathology and computational biology, areas generating significant interest in both academic and industrial research communities.

Environmental science applications are emerging for Glyceryl Tri(pentadecanoate-d29), particularly in biodegradation studies of lipid-based materials. This application aligns with increasing public and scientific interest in sustainable chemistry and green technology solutions, as reflected in rising search volumes for these topics across scientific databases.

Ongoing methodological innovations continue to expand the utility of CAS No. 352431-43-7 across disciplines. From structural biology investigations of lipid-protein interactions to nutritional epidemiology studies, this deuterated triglyceride exemplifies the growing importance of stable isotope applications in modern scientific research addressing pressing health and technological challenges.